Cas no 58949-75-0 (4-(2-Oxopropyl)benzonitrile)

• Product Name: 4-(2-Oxopropyl)benzonitrile
• CAS No: 58949-75-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD02094171
• CID: 949348
• PubChem ID: 1512513
• Update Time: 2025-05-20

4-(2-Oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopropyl)benzonitrile
• 4-cyanophenylacetone
• 1-(4-cyanophenyl)-2-oxopropane
• 1-(4-Cyanophenyl)-2-propanon
• 1-(4-cyanophenyl)-2-propanone
• 1-(4-cyanophenyl)propan-2-one
• 4-(2-oxo-propyl)-benzonitrile
• 4-(2-Oxo-propyl)benzonitrile
• DA-04604
• MBPJGOUSBPAUNX-UHFFFAOYSA-N
• D84247
• 4-(2-oxopropyl) benzonitrile
• BS-17267
• AKOS006280219
• 4-(2'-Oxopropyl)benzonitrile
• DTXSID90363696
• 58949-75-0
• MFCD02094171
• SB37814
• EN300-1828626
• SCHEMBL2649430

• MDL： MFCD02094171
• Inchi： 1S/C10H9NO/c1-8(12)6-9-2-4-10(7-11)5-3-9/h2-5H,6H2,1H3
• InChI Key： MBPJGOUSBPAUNX-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 1.68978

Additional information on 4-(2-Oxopropyl)benzonitrile

Research Brief on 4-(2-Oxopropyl)benzonitrile (CAS: 58949-75-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

4-(2-Oxopropyl)benzonitrile (CAS: 58949-75-0) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzonitrile core and oxopropyl side chain, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

One of the most notable advancements involving 4-(2-Oxopropyl)benzonitrile is its role in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of novel CDK inhibitors with improved selectivity and reduced off-target effects.

In addition to its applications in oncology, 4-(2-Oxopropyl)benzonitrile has also been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv highlighted its use as a scaffold for designing compounds that modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study reported that certain derivatives of 4-(2-Oxopropyl)benzonitrile could effectively disrupt tau fibril formation in vitro, suggesting a promising avenue for further drug development.

From a synthetic chemistry perspective, advancements in the efficient production of 4-(2-Oxopropyl)benzonitrile have been reported. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route using catalytic hydrogenation, which significantly reduced the use of hazardous reagents. This innovation not only enhances the compound's accessibility for research but also aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Looking ahead, the versatility of 4-(2-Oxopropyl)benzonitrile continues to inspire new research directions. Ongoing studies are exploring its potential in antimicrobial agents and as a probe for studying enzyme mechanisms. As the compound's pharmacological profile becomes better understood, it is expected to play an increasingly important role in the development of next-generation therapeutics.